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Compound of Interest

Compound Name: JHU-083

L  Get Quote

Cat. No.: B10818697

Essential Safety and Handling Guide for JHU-
083

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of JHU-083, a potent glutaminase antagonist. Adherence to these procedures is vital to ensure
personnel safety and maintain experimental integrity.

Chemical and Physical Properties

A summary of the key quantitative data for JHU-083 is presented below for easy reference.

Property

Value

Chemical Formula

C14H24N404

Molar Mass 312.370 g-mol—1
Appearance Solid
Solubility Soluble in water

Storage Temperature

-20°C

Stability

Unstable in solution; prepare fresh
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Personal Protective Equipment (PPE)

Due to its cytotoxic potential as a glutaminase inhibitor, stringent personal protective measures

are mandatory when handling JHU-083. The following PPE should be worn at all times:

Gloves: Two pairs of chemotherapy-grade, powder-free nitrile gloves are required. Change
gloves immediately if contaminated.

Lab Coat: A disposable, back-closing gown made of a low-permeability fabric is essential to
prevent skin contact.

Eye Protection: Chemical splash goggles or a full-face shield must be worn to protect against
splashes and aerosols.

Respiratory Protection: When handling the powdered form of JHU-083 or when there is a
risk of aerosolization, a NIOSH-approved respirator (e.g., N95 or higher) is necessary. All
handling of the solid compound should be performed in a certified chemical fume hood.

Operational and Disposal Plans

A systematic approach to the handling and disposal of JHU-083 is critical to minimize exposure

risks and prevent environmental contamination.

Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
If the container is compromised, do not open it and follow your institution's hazardous
material spill protocol.

Storage: Store JHU-083 in its original, tightly sealed container in a designated, locked
freezer at -20°C. The storage area should be clearly labeled with a "Cytotoxic Agent" warning
sign.

Preparation of Solutions

Note: JHU-083 is unstable in solution and must be prepared fresh for each experiment.
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o Work Area Preparation: Conduct all preparation activities within a certified chemical fume
hood or a biological safety cabinet (Class II, Type B2). Cover the work surface with a
disposable, absorbent, plastic-backed liner.

¢ Reconstitution:

o Allow the vial of JHU-083 to equilibrate to room temperature before opening to prevent
condensation.

o Carefully reconstitute the solid compound with the appropriate sterile solvent (e.g., water,
PBS, or as specified in the experimental protocol) using a sterile syringe and needle.

o To minimize aerosol formation, use a syringe with a Luer-Lok™ tip and employ a closed-
system transfer device (CSTD) if available.

o Gently swirl the vial to dissolve the contents completely. Do not shake vigorously.

e Labeling: Clearly label the container with the compound name, concentration, solvent, date,
and time of preparation.

Experimental Workflow: In Vitro and In Vivo

The following diagram illustrates the general workflow for handling JHU-083 in a laboratory
setting.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b10818697?utm_src=pdf-body
https://www.benchchem.com/product/b10818697?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

JHU-083 Handling and Safety Workflow

Preparation

Receive & Inspect Shipment

Store at -20°C

Prepare Fume Hood

Reconstitute JHU-083

Experimentation

In Vitro Assay In Vivo Administration

Disposal

Collect Contaminated Waste

Segregate Sharps & Liquid Waste

Dispose as Hazardous Chemical Waste

Click to download full resolution via product page

JHU-083 Handling and Safety Workflow Diagram
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Disposal Plan

Note: A specific Material Safety Data Sheet (MSDS) for JHU-083 is not readily available.
Therefore, it must be handled as a hazardous chemical waste. Follow all local, state, and
federal regulations for hazardous waste disposal.

o Waste Segregation:

o Sharps: All needles, syringes, and other sharp objects contaminated with JHU-083 must
be disposed of in a designated, puncture-resistant, and leak-proof sharps container
labeled "Cytotoxic Waste."

o Liquid Waste: Unused solutions and contaminated liquid waste should be collected in a
clearly labeled, leak-proof container designated for hazardous chemical waste. Do not mix
with other chemical waste streams unless compatibility has been verified.

o Solid Waste: All contaminated solid waste, including gloves, gowns, bench liners, and
vials, must be placed in a designated, leak-proof hazardous waste container labeled
"Cytotoxic Waste."

e Decontamination:

o Decontaminate all non-disposable equipment and surfaces that have come into contact
with JHU-083. A solution of sodium hypochlorite (bleach) followed by a rinse with 70%
ethanol is a common practice, but a validated decontamination procedure specific to your
institution should be followed.

o Waste Pickup: Arrange for the disposal of all JHU-083 waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.

Experimental Protocols
In Vivo Administration in Mice[1][2]

o Preparation of Dosing Solution: For in vivo studies, JHU-083 is typically dissolved in sterile
phosphate-buffered saline (PBS).[1] The solution should be prepared fresh before each
administration.
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Administration Route: JHU-083 is orally bioavailable and is commonly administered via oral
gavage.[2][3]

Dosage: Dosages in published studies have ranged from 1.82 mg/kg to 20 mg/kg,
administered on various schedules (e.g., daily, every other day, or twice weekly).[2] The
exact dosage and schedule should be determined by the specific experimental design.

Animal Handling: All animal procedures must be performed in accordance with an approved
Institutional Animal Care and Use Committee (IACUC) protocol. Personnel should wear
appropriate PPE during dosing and handling of animals. Cage bedding from treated animals
should be handled as hazardous waste for at least 48 hours following the last administration.

In Vitro Cell-Based Assays[1]

Cell Culture: Culture cells in the appropriate medium and conditions as required for the
specific cell line.

Treatment:

o Prepare a stock solution of JHU-083 in a suitable solvent (e.g., sterile water or DMSO,
followed by dilution in culture medium).[1]

o Add the desired final concentration of JHU-083 to the cell cultures. Treatment durations in
published studies have ranged from 24 to 72 hours.[2]

Assay: Following treatment, cells can be analyzed using various assays to assess cell
viability (e.g., MTS assay), apoptosis (e.g., cleaved PARP or caspase-3 detection), or other
relevant cellular responses.[2]

By strictly adhering to these safety and handling protocols, researchers can minimize the risks

associated with JHU-083 and ensure a safe and productive research environment. Always

consult your institution's safety guidelines and EHS department for specific requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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